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Compound of Interest

Compound Name: VPhos Pd G3

Cat. No.: B15497196

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for VPhos Pd
G3, a third-generation Buchwald precatalyst. Given the limited availability of a specific Safety
Data Sheet (SDS) for VPhos Pd G3, this document extrapolates essential safety data and
handling protocols from closely related Buchwald G3 precatalysts, namely RuPhos Pd G3 and
XPhos Pd G3. All procedures should be conducted with the utmost caution and in accordance
with established laboratory safety standards.

Compound Identification and Properties

VPhos Pd G3 is an air- and thermally-stable palladium precatalyst used in a variety of cross-
coupling reactions.[1][2]
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Identifier Value

Product Name VPhos Pd G3

(2-Dicyclohexylphosphino-2',6'-
Synonyms dimethoxybiphenyl)[2-(2'-amino-1,1'-

biphenyl)]palladium(ll) methanesulfonate

Chemical Formula Ca6He2NO4PPdS

Molecular Weight 862.45 g/mol [1][2]
Appearance Powder or crystals[1][2]
Storage Class 11 (Combustible Solids)[1][2]

Hazard Identification and Toxicological Data

While specific toxicological data for VPhos Pd G3 is not readily available, organopalladium
compounds and phosphine ligands should be handled as potentially hazardous. The primary
routes of exposure are inhalation, skin contact, and eye contact.
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Hazard

Description

Acute Oral Toxicity

Data not available. Assume harmful if

swallowed.

Acute Dermal Toxicity

Data not available. Assume harmful in contact

with skin.

Acute Inhalation Toxicity

Data not available. Assume harmful if inhaled.

May cause respiratory irritation.

Skin Corrosion/Irritation

May cause skin irritation.

Eye Damage/Irritation

May cause serious eye irritation.

Carcinogenicity

No components of this product present at levels
greater than or equal to 0.1% are identified as
probable, possible or confirmed human
carcinogens by IARC, ACGIH, NTP, or OSHA.

Specific Target Organ Toxicity

Data not available.

First Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazard Data

VPhos Pd G3 is a combustible solid.
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Parameter

Value

Flash Point

Not applicable[1][2]

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Unsuitable Extinguishing Media

Do not use a heavy water stream.

Hazardous Combustion Products

Carbon oxides, nitrogen oxides (NOXx), sulfur
oxides, phosphorus oxides, and palladium

oxides.

Special Protective Equipment for Firefighters

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling VPhos Pd G3.

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield (8-inch

minimum).

Skin Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene). A lab coat, and in cases of potential
significant exposure, a chemical-resistant apron

or suit.

Respiratory Protection

A NIOSH-approved respirator with an
appropriate particulate filter (e.g., P95 or P100)
is recommended, especially when handling

larger quantities or in poorly ventilated areas.

Experimental Protocols

Handling and Storage Protocol

e Receipt and Inspection: Upon receipt, inspect the container for any damage.
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The
compound should be stored under an inert atmosphere (e.g., argon or nitrogen) to prevent
degradation.

e Handling Environment: All manipulations of VPhos Pd G3 should be performed in a well-
ventilated fume hood or a glove box.

» Dispensing: Use appropriate tools (spatula, etc.) for dispensing the powder. Avoid generating
dust.

» Weighing: Weigh the required amount in a tared, sealed container within the fume hood or
glove box.

o Reaction Setup: Add the catalyst to the reaction vessel under an inert atmosphere.

o Post-Handling: Thoroughly clean all equipment and the work area after use.

Spill and Leak Cleanup Protocol

o Evacuate: Immediately evacuate the area of all non-essential personnel.
e Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, carefully sweep or scoop up the spilled material.
Avoid creating dust.

» Collection: Place the spilled material into a designated, labeled, and sealed container for
hazardous waste disposal.

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, acetone),
followed by soap and water. Collect all cleaning materials for hazardous waste disposal.

Disposal Protocol

o Waste Collection: Collect all VPhos Pd G3 waste, including contaminated materials (gloves,
wipes, etc.), in a designated, labeled, and sealed container for hazardous chemical waste.
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» Disposal: Dispose of the hazardous waste through a licensed and certified hazardous waste
disposal company. Do not dispose of it in the regular trash or down the drain. All disposal
methods must comply with local, state, and federal regulations.

Visualized Workflows

The following diagrams illustrate key logical and experimental workflows for the safe handling
of VPhos Pd G3.
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VPhos Pd G3 Handling Workflow
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VPhos Pd G3 Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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